Cas no 327977-70-8 (2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide)

2-Hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide is a specialized organic compound featuring a unique indole-derived structure with an iodophenyl substituent. Its key advantages include a conjugated system that enhances electronic properties, making it potentially useful in photochemical applications or as an intermediate in synthetic chemistry. The presence of both hydroxyl and carbonyl groups offers reactivity for further functionalization, while the iodine atom provides a handle for cross-coupling reactions. This compound may serve as a valuable scaffold in medicinal chemistry due to its structural resemblance to bioactive indole derivatives. Its well-defined stereochemistry (3E configuration) ensures consistent reactivity in synthetic pathways.
2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide structure
327977-70-8 structure
Product Name:2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide
CAS No:327977-70-8
MF:C16H11IN2O3
MW:406.174616098404
CID:5902850
PubChem ID:5101009
Update Time:2025-05-25

2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

    • (E)-2-hydroxy-N-(3-iodophenyl)-2-(2-oxoindolin-3-ylidene)acetamide
    • Acetamide, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-2-hydroxy-N-(3-iodophenyl)-
    • 2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide
    • Oprea1_408473
    • SR-01000143657
    • F0803-0385
    • 327977-70-8
    • 2-hydroxy-N-(3-iodophenyl)-2-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]acetamide
    • AB00672549-01
    • HMS1398G11
    • Enamine_001551
    • 2-(2-hydroxy-1H-indol-3-yl)-N-(3-iodophenyl)-2-oxoacetamide
    • AKOS024600081
    • SR-01000143657-1
    • Inchi: 1S/C16H11IN2O3/c17-9-4-3-5-10(8-9)18-16(22)14(20)13-11-6-1-2-7-12(11)19-15(13)21/h1-8,20H,(H,18,22)(H,19,21)
    • InChI Key: DRPLODYUTGFBLU-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(I)=C1)(=O)C(=C1C2=C(NC1=O)C=CC=C2)O

Computed Properties

  • Exact Mass: 405.98144g/mol
  • Monoisotopic Mass: 405.98144g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 82.2Ų

Experimental Properties

  • Density: 1.871±0.06 g/cm3(Predicted)
  • Boiling Point: 642.1±55.0 °C(Predicted)
  • pka: 7.65±0.20(Predicted)

2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide Pricemore >>

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Additional information on 2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide

Comprehensive Overview of 2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide (CAS No. 327977-70-8)

The compound 2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide (CAS No. 327977-70-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring an indole core coupled with an iodophenyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammatory pathways and oxidative stress-related disorders.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and modulators of protein-protein interactions. This compound, with its keto-enol tautomerism and hydrogen-bonding capabilities, fits perfectly into this trend. Its iodine substituent not only contributes to its molecular weight but also offers opportunities for further derivatization, making it a versatile building block in pharmaceutical synthesis.

The 2-hydroxyacetamide group in this molecule is particularly noteworthy, as it mimics natural substrates of many enzymatic systems. This feature has led to investigations into its potential as a competitive inhibitor for enzymes involved in metabolic disorders. Additionally, the (3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene moiety provides a rigid planar structure that could enhance binding affinity to biological targets, a property highly sought after in drug design.

From a synthetic chemistry perspective, the preparation of 2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide presents interesting challenges that have become a topic of discussion in organic chemistry forums and research publications. The iodo-substitution pattern requires careful consideration of reaction conditions to avoid unwanted side reactions, making it a valuable case study for advanced synthetic methodologies.

In the context of current research trends, this compound aligns with the growing focus on multi-target directed ligands (MTDLs) in drug discovery. Its structural features suggest potential activity against multiple biological targets simultaneously, addressing the complex nature of many chronic diseases. This multi-target approach has become particularly relevant in the search for treatments for neurodegenerative conditions and age-related pathologies.

The physicochemical properties of 327977-70-8 have also attracted attention in computational chemistry circles. Researchers are using molecular docking and quantum mechanical calculations to predict its behavior in biological systems, with particular interest in its solubility profile and membrane permeability characteristics. These computational studies are helping to guide experimental work and reduce development timelines.

From a commercial perspective, the availability of 2-hydroxy-N-(3-iodophenyl)-2-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetamide as a research chemical has made it accessible to academic and industrial laboratories worldwide. Its CAS number (327977-70-8) serves as a unique identifier that facilitates precise communication among researchers and helps avoid confusion with structurally similar compounds.

Looking forward, the potential applications of this compound continue to expand as new research emerges. Its unique combination of structural features positions it as a valuable tool for investigating molecular recognition processes and developing new therapeutic agents. As the scientific community continues to explore its properties and derivatives, 327977-70-8 is likely to remain an important compound in the toolkit of medicinal chemists and pharmaceutical researchers.

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